N-(3,4-dimethoxybenzyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carboxamide
• InChI: InChI=1S/C21H24F3N3O4/c1-29-17-5-3-14(11-18(17)30-2)12-26-20(28)27-9-7-16(8-10-27)31-19-6-4-15(13-25-19)21(22,23)24/h3-6,11,13,16H,7-10,12H2,1-2H3,(H,26,28)
• InChI Key: XGFGYVXDVPBMDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)N2CCC(CC2)OC3=NC=C(C=C3)C(F)(F)F)OC
• Molecular Formula: C21H24F3N3O4
• Molecular Weight: 439.4 g/mol
• CAS No.: 1421445-55-7

Description

N-(3,4-dimethoxybenzyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H24F3N3O4 and its molecular weight is 439.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Researchers have synthesized novel compounds related to N-(3,4-dimethoxybenzyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide, investigating their chemical structures and potential applications. These compounds have been evaluated for activities such as anti-inflammatory and analgesic effects, highlighting the diverse chemical applications of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Research

• In pharmacological studies, compounds similar to this compound have been investigated for their potential in treating conditions like eating disorders and tuberculosis. This illustrates the compound's relevance in developing new therapeutic agents (Piccoli et al., 2012), (Jeankumar et al., 2013).

Molecular Interaction Studies

• The molecular interactions of analogues of this compound with specific receptors, such as the CB1 cannabinoid receptor, have been studied. This research contributes to a better understanding of the molecular mechanisms of action of these compounds and their potential therapeutic applications (Shim et al., 2002).

Material Science Applications

• In material science, derivatives of this compound have been explored for their use in synthesizing new polyamides and coordination polymers. These materials have potential applications in various industries, ranging from electronics to pharmaceuticals (Hattori & Kinoshita, 1979), (Ahmad et al., 2012).